Cas no 1353974-51-2 (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1353974-51-2
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 2091402
• Update Time: 2025-05-19

1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• 1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C11H17N3O2S/c1-3-16-10-6-9(12-11(13-10)17-2)14-5-4-8(15)7-14/h6,8,15H,3-5,7H2,1-2H3
• InChI Key： AHLKGYNZBNEUTI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCC(C1)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol

1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol: A Comprehensive Overview

1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol is a compound with the CAS registry number 1353974-51-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, combining a pyrimidine ring with a pyrrolidine moiety, and is notable for its potential applications in drug discovery and development. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The chemical structure of 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol is composed of a pyrimidine ring substituted with an ethoxy group at position 6 and a methylthio group at position 2. The pyrrolidine ring is attached to the pyrimidine at position 4 and contains a hydroxyl group at position 3. This arrangement confers the molecule with unique electronic and steric properties, which are crucial for its interactions with biological targets.

Recent research has focused on the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Studies have demonstrated that 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol exhibits significant activity in vitro, suggesting its potential as a lead compound for the development of novel therapeutic agents. For instance, investigations into its effects on kinase activity have revealed promising results, indicating its potential role in the treatment of conditions such as cancer and inflammatory diseases.

In addition to its pharmacological properties, this compound has also been explored for its synthetic versatility. Researchers have developed efficient synthetic routes to access this molecule, leveraging modern organic chemistry techniques such as multicomponent reactions and catalytic asymmetric synthesis. These advancements have not only improved the scalability of production but also opened new avenues for structural modification, enabling the exploration of related analogs with enhanced biological profiles.

The safety profile of 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3 ol has also been a focus of recent studies. Preclinical evaluations have demonstrated that the compound exhibits a favorable toxicity profile, with minimal adverse effects observed in animal models. These findings further underscore its potential as a viable candidate for therapeutic development.

Looking ahead, the continued exploration of 1-(6-Ethoxy-2-(methylthio)pyrimidin -4 yl)pyrrolidin -3 ol is expected to yield further insights into its mechanism of action and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression through preclinical and clinical development stages.